Cas no 527680-56-4 (PHA 568487 free base)

• Product Name: PHA 568487 free base
• CAS No: 527680-56-4
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 2157797
• PubChem ID: 9932000
• Update Time: 2025-10-22

PHA 568487 free base Chemical and Physical Properties

Names and Identifiers

• N-[(3r)-1-azabicyclo[2.2.2]oct-3-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide (2e)-2-butenedioate (1:1)
• N-(3R)-1-AZABICYCLO[2.2.2]OCT-3-YL-2,3-DIHYDRO-1,4-BENZODIOXIN-6-CARBOXAMIDE FUMARATE
• N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide,but-2-enedioic acid
• PHA 568487 free base
• BDBM91595
• PHA568487
• C9IF5SIJ2I
• HY-129674
• N-(1-Azabicyclo[2.2.2]oct-3(R)-yl)-2,3-dihydro-1,4-benzodioxin-6-carboxamide
• PHA-00568487
• NCGC00254348-01
• NCGC00248051-01
• Tox21_300449
• SCHEMBL5917911
• CHEMBL2086586
• N-(3R)-1-azabicyclo(2.2.2)oct-3-yl-2,3-dihydro-1,4-benzodioxin-6-carboxamide(2E)-2-butenedioate
• DTXSID1047285
• 527680-56-4
• UNII-C9IF5SIJ2I
• LUVXHMJTVXZFPD-ZDUSSCGKSA-N
• N-(3R)-1-Azabicyclo(2.2.2)oct-3-yl-2,3-dihydro-1,4-benzodioxin-6-carboxamide
• AKOS040745294
• MS-24121
• Z4872929406
• 1,4-Benzodioxin-6-carboxamide, N-(3R)-1-azabicyclo(2.2.2)oct-3-yl-2,3-dihydro-
• CS-0107397
• N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• PHA-568487
• PHA 568487 (free base)
• (R)-N-(Quinuclidin-3-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• DTXCID9027285
• CAS-527680-56-4

• Inchi： 1S/C16H20N2O3/c19-16(17-13-10-18-5-3-11(13)4-6-18)12-1-2-14-15(9-12)21-8-7-20-14/h1-2,9,11,13H,3-8,10H2,(H,17,19)/t13-/m0/s1
• InChI Key： LUVXHMJTVXZFPD-ZDUSSCGKSA-N
• SMILES： O=C(C1C=CC2=C(C=1)OCCO2)N[C@H]1CN2CCC1CC2

Computed Properties

• Exact Mass: 404.15800
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 125.40000
• LogP: 1.32240

Additional information on PHA 568487 free base

Introduction to CAS No. 527680-56-4: PHA 568487 Free Base

The compound CAS No. 527680-56-4, commonly referred to as PHA 568487 Free Base, is a highly specialized chemical entity that has garnered significant attention in the scientific and industrial communities. This compound is notable for its unique structural properties and its potential applications in various fields, including pharmaceuticals, materials science, and advanced chemical synthesis. Recent studies have highlighted its role in cutting-edge research, particularly in the development of novel therapeutic agents and advanced materials.

PHA 568487 Free Base is a derivative of a broader class of compounds known for their ability to modulate specific biological pathways. Its structure, which includes a complex arrangement of functional groups, contributes to its versatility and reactivity. Researchers have utilized this compound in the creation of bioactive molecules, leveraging its unique properties to design drugs with enhanced efficacy and reduced side effects. For instance, recent findings suggest that CAS No. 527680-56-4 can serve as a precursor in the synthesis of novel kinase inhibitors, which are critical in the treatment of various cancers.

The synthesis of PHA 568487 Free Base involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. This process often employs advanced catalytic systems and state-of-the-art purification techniques. The compound's stability under various conditions has been extensively studied, with results indicating that it maintains its integrity under a wide range of environmental factors, making it suitable for use in diverse industrial applications.

In terms of applications, CAS No. 527680-56-4 has found utility in the development of advanced materials, particularly in the field of nanotechnology. Its ability to form stable complexes with metal ions has led to its use in the creation of nanoparticles with unique optical and electronic properties. These nanoparticles have potential applications in drug delivery systems, sensors, and energy storage devices.

Recent research has also explored the use of PHA 568487 Free Base in sustainable chemistry practices. Scientists have demonstrated that this compound can act as a catalyst in reactions that produce biodegradable polymers, offering a promising solution to the global challenge of plastic waste. Additionally, its role in green chemistry initiatives has been highlighted, with studies showing that it can facilitate the synthesis of eco-friendly solvents and surfactants.

The global market for CAS No. 527680-56-4 is experiencing steady growth due to increasing demand from pharmaceutical companies and research institutions. The compound's availability through specialized chemical suppliers has further fueled its adoption across various industries. Its compatibility with modern analytical techniques ensures that researchers can easily integrate it into their workflows, facilitating rapid prototyping and testing.

In conclusion, CAS No. 527680-56-4: PHA 568487 Free Base stands as a testament to human ingenuity in chemical synthesis and materials science. Its versatile properties and wide-ranging applications make it an invaluable tool for scientists and engineers alike. As research continues to uncover new uses for this compound, its impact on various industries is expected to grow significantly.